Cas no 2228258-94-2 (tert-butyl N-{5-1-hydroxy-2-(methylamino)ethylpyrimidin-2-yl}carbamate)

• Product Name: tert-butyl N-{5-1-hydroxy-2-(methylamino)ethylpyrimidin-2-yl}carbamate
• CAS No: 2228258-94-2
• MF: C₁₂H₂₀N₄O₃
• MW: 268.312202453613
• CID: 5902325
• PubChem ID: 165511058
• Update Time: 2025-10-18

tert-butyl N-{5-1-hydroxy-2-(methylamino)ethylpyrimidin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-1-hydroxy-2-(methylamino)ethylpyrimidin-2-yl}carbamate
• 2228258-94-2
• tert-butyl N-{5-[1-hydroxy-2-(methylamino)ethyl]pyrimidin-2-yl}carbamate
• EN300-1887358

• Inchi： 1S/C12H20N4O3/c1-12(2,3)19-11(18)16-10-14-5-8(6-15-10)9(17)7-13-4/h5-6,9,13,17H,7H2,1-4H3,(H,14,15,16,18)
• InChI Key： FULNCGDUGCYRJC-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC=C(C=N1)C(CNC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.15354051g/mol
• Monoisotopic Mass: 268.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 96.4Ų

Additional information on tert-butyl N-{5-1-hydroxy-2-(methylamino)ethylpyrimidin-2-yl}carbamate

Introduction to tert-butyl N-{5-1-hydroxy-2-(methylamino)ethylpyrimidin-2-yl}carbamate (CAS No. 2228258-94-2)

tert-butyl N-{5-1-hydroxy-2-(methylamino)ethylpyrimidin-2-yl}carbamate (CAS No. 2228258-94-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research.

The chemical structure of tert-butyl N-{5-1-hydroxy-2-(methylamino)ethylpyrimidin-2-yl}carbamate is composed of a pyrimidine core functionalized with a hydroxy and methylamino group on the ethyl side chain, and a tert-butyl carbamate moiety. The tert-butyl group provides steric protection, which can enhance the stability and bioavailability of the compound. The presence of the hydroxy and methylamino groups imparts unique pharmacological properties, making it an attractive candidate for drug development.

In terms of synthesis, tert-butyl N-{5-1-hydroxy-2-(methylamino)ethylpyrimidin-2-yl}carbamate can be prepared through a multi-step process involving the condensation of 5-amino-pyrimidine with an appropriate carbamate precursor. Recent studies have focused on optimizing the synthetic route to improve yield and purity. For instance, a one-pot synthesis method using microwave-assisted conditions has been reported to significantly reduce reaction time and enhance product quality.

The biological activities of tert-butyl N-{5-1-hydroxy-2-(methylamino)ethylpyrimidin-2-yl}carbamate have been extensively investigated in various in vitro and in vivo models. Notably, this compound has demonstrated potent neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Mechanistic studies have revealed that it exerts its neuroprotective effects through multiple pathways, including antioxidant activity, inhibition of inflammatory responses, and modulation of neurotransmitter systems.

In addition to its neuroprotective properties, tert-butyl N-{5-1-hydroxy-2-(methylamino)ethylpyrimidin-2-yl}carbamate has shown promising anticancer activity against various cancer cell lines. Preclinical studies have indicated that it can induce apoptosis and inhibit cell proliferation by targeting key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that this compound may have potential as a novel therapeutic agent for cancer treatment.

The pharmacokinetic profile of tert-butyl N-{5-1-hydroxy-2-(methylamino)ethylpyrimidin-2-yl}carbamate has also been studied to evaluate its suitability for clinical applications. Initial results indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. However, further optimization may be required to enhance its bioavailability and reduce potential side effects.

Clinical trials are currently underway to assess the safety and efficacy of tert-butyl N-{5-1-hydroxy-2-(methylamino)ethylpyrimidin-2-yl}carbamate in human subjects. Preliminary data from phase I trials have shown that it is well-tolerated at therapeutic doses with minimal adverse effects. These findings are encouraging and warrant further investigation in larger-scale clinical trials.

In conclusion, tert-butyl N-{5-1-hydroxy-2-(methylamino)ethylpyrimidin-2-yl}carbamate (CAS No. 2228258-94-2) is a promising compound with diverse biological activities and therapeutic potential. Ongoing research efforts aim to elucidate its mechanisms of action, optimize its pharmacological properties, and advance its development as a novel drug candidate for various diseases. The continued exploration of this compound is expected to contribute significantly to the advancement of medicinal chemistry and pharmaceutical science.